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Compound of Interest

Compound Name: Coumarin 545T

Cat. No.: B132394

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fabrication of high-
efficiency Organic Light-Emitting Diodes (OLEDS) utilizing Coumarin 545T (C545T) as a
green-emitting dopant. C545T is a fluorescent dye known for its high emission yield, excellent
photostability, and good solubility, making it a popular choice for producing efficient and stable
green OLEDs.

Overview of Coumarin 545T in OLEDs

Coumarin 545T, chemically known as 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro-1,1,7,7-
tetramethyl-1H,5H,11H-(1)benzopyropyrano(6,7-8-1,j)quinolizin-11-one, is widely used as a
green dopant in a host material, typically Tris(8-hydroxyquinolinato)aluminium (Alg3), within the
emissive layer of an OLED.[1] Doping a host material with a small amount of a highly
fluorescent dye like C545T can significantly enhance the electroluminescence efficiency and
color purity of the device. The energy transfer from the host to the dopant molecules is a critical
process for the device's performance.

Key Properties of Coumarin 545T:
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Property Value

CAS Number 155306-71-1
Molecular Formula C26H26N202S
Molecular Weight 430.56 g/mol
HOMO Level 5.6 eV[1]

LUMO Level 3.0 eV[1]
Absorption Peak (Amax) 473 nm (in THF)[1]
Fluorescence Peak (Aem) 506 nm (in THF)[1]

Device Structures and Performance

Several device architectures have been reported to achieve high efficiency with C545T. The
choice of materials for the hole injection layer (HIL), hole transport layer (HTL), host for the
emissive layer (EML), electron transport layer (ETL), and electron injection layer (EIL)
significantly impacts the overall device performance. Below are examples of device structures

and their reported performance metrics.

Table 1: Performance of C545T-based OLEDs
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Max. Current
Efficiency (cd/A)

Device Structure

Max. Power
Efficiency (Im/W)

Max. External
Quantum
Efficiency (EQE)
(%)

ITO/Mg (1
nm)/Cs20:Bphen (11
nm)/Alg3 (30
nm)/C545T:Alg3 (30
nm)/NPB (60
nm)/WQO3 (5 nm)/Al

23.7[1]

12.4[1]

Not Reported

ITO/CuPc (15
nm)/NPB (60 nm)/1%
C545T:Alg3 (37.5
nm)/Alg3 (37.5
nm)/LiF (1 nm)/Al (200

nm)

10.4[2]

3.9[2]

Not Reported

Tandem Device:
ITO/MoO3/NPB/AIQ3:
C545T/Alq3/LiF/Al/W 33.9[3]
03/Au/MoO3/NPB/Alq
3:C545T/AIq3/LiF/Al

12.0[3]

Not Reported

Experimental Protocols

This section outlines a general protocol for the fabrication of a C545T-based OLED using

vacuum thermal evaporation, a common technique for small-molecule OLEDs.

Substrate Preparation

e Substrate: Indium Tin Oxide (ITO)-coated glass with a sheet resistance of 10-20 Q/sq is

typically used as the anode.

e Cleaning:
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o Sequentially sonicate the ITO substrates in ultrasonic baths of detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates using a high-purity nitrogen gun.

o Treat the substrates with oxygen plasma or UV-ozone for 5-10 minutes to improve the
work function of the ITO and enhance hole injection.

Organic and Metal Layer Deposition

This process is carried out in a high-vacuum thermal evaporation system with a base pressure

of <5 x 107 mBar.
e Layer Deposition:
o Mount the cleaned ITO substrates in the evaporation chamber.

o Deposit the organic layers and the metal cathode sequentially without breaking the
vacuum. The deposition rates should be carefully controlled using a quartz crystal monitor.

o Atypical device structure and deposition parameters are provided in the table below.

Table 2: Deposition Parameters for a Standard C545T
OLED
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) . Deposition Rate
Layer Material Thickness (nm)

(Als)
Hole Injection Layer CuPc (Copper
i y ( Pp: 15 1o
(HIL) Phthalocyanine)
NPB (N,N'-Di(1-
Hole Transport Layer naphthyl)-N,N'-
p Yy _ phthyl) 60 1.2
(HTL) diphenyl-1,1'-
biphenyl-4,4'-diamine)
o 1% C545T doped in 1-2 (for Alg3), 0.01-
Emissive Layer (EML) 37.5
Alg3 0.02 (for C545T)
Alg3 (Tris(8-
Electron Transport o
hydroxyquinolinato)alu  37.5 1-2
Layer (ETL) o
minium)
Electron Injection o _
LiF (Lithium Fluoride) 1 0.1-0.2
Layer (EIL)
Cathode Al (Aluminum) 200 5-10

e Doping: The emissive layer is created by co-evaporation of the host (Alg3) and the dopant
(C545T) from separate sources. The doping concentration is controlled by adjusting the
relative deposition rates of the two materials. A 1% doping concentration is often found to be
optimal.[2]

Encapsulation
» To prevent degradation from moisture and oxygen, the fabricated devices should be

encapsulated in a dry nitrogen-filled glovebox.

o Aglass lid is typically sealed to the device substrate using a UV-curable epoxy resin. A getter
(moisture and oxygen scavenger) is often placed inside the encapsulation to enhance the
device's lifetime.

Device Characterization

o Current-Voltage-Luminance (J-V-L) Characteristics:
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o Use a source measure unit (SMU) and a calibrated photodiode or a spectroradiometer.

o Apply a forward bias to the device and measure the current density and luminance as a
function of the driving voltage.

o Electroluminescence (EL) Spectrum:

o Measure the emitted light spectrum at a constant driving voltage or current using a
spectroradiometer.

« Efficiency Calculation:
o Current Efficiency (cd/A): Calculated from the luminance and current density.

o Power Efficiency (Im/W): Calculated from the luminance, current density, and driving
voltage.

o External Quantum Efficiency (EQE): The ratio of the number of photons emitted to the
number of electrons injected.

Visualizations
Device Structure Workflow
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Caption: OLED Fabrication Workflow.
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Energy Level Diagram
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Caption: OLED Energy Level Diagram.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b132394?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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